Cas no 170020-91-4 (1-Methyl-1H-pyrazole-4-carbohydrazide)

1-Methyl-1H-pyrazole-4-carbohydrazide is a heterocyclic carbohydrazide derivative with a pyrazole core, widely utilized in pharmaceutical and agrochemical research. Its structure features a reactive hydrazide functional group, enabling its use as a versatile intermediate in the synthesis of biologically active compounds, including hydrazones and heterocyclic derivatives. The methyl substitution at the 1-position enhances stability while maintaining reactivity. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors and antimicrobial agents due to its ability to form stable interactions with biological targets. Its high purity and well-defined chemical properties make it a reliable choice for precision applications in organic synthesis and drug development.

1-Methyl-1H-pyrazole-4-carbohydrazide structure

170020-91-4 structure

Product Name:1-Methyl-1H-pyrazole-4-carbohydrazide

CAS No:170020-91-4

MF:C₅H₈N₄O

MW:140.143219947815

MDL:MFCD04969895

CID:855849

PubChem ID:7017670

Update Time:2025-05-27

1-Methyl-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-1H-pyrazole-4-carbohydrazide
- 1H-Pyrazole-4-carboxylicacid,1-methyl-,hydrazide(9CI)
- 1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID HYDRAZIDE
- STK312391
- 1-methylpyrazole-4-carbohydrazide
- 1-methyl-4-pyrazolecarbohydrazide
- 1H-Pyrazole-4-carboxylic acid, 1-Methyl-, hydrazide
- DA-09419
- SB86145
- 170020-91-4
- EN300-79185
- AKOS000310266
- MFCD04969895
- ALBB-029099
- CS-0217603
- 1-methyl-1 h-pyrazole-4-carboxylic acid hydrazide
- BBL038668
- SCHEMBL2828757
- FS-5853
- F83081
- ZINC02537691
- MDL： MFCD04969895
- Inchi： 1S/C5H8N4O/c1-9-3-4(2-7-9)5(10)8-6/h2-3H,6H2,1H3,(H,8,10)
- InChI Key： SQXMGIRXVMUSLR-UHFFFAOYSA-N
- SMILES： O=C(C1C=NN(C)C=1)NN

Computed Properties

Exact Mass: 140.06994
Monoisotopic Mass: 140.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 72.9Å²

Experimental Properties

Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (66 g/l) (25 º C),
PSA: 72.94

1-Methyl-1H-pyrazole-4-carbohydrazide Pricemore >>

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